Cas no 1500670-27-8 (4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one)

• Product Name: 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one
• CAS No: 1500670-27-8
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 6394403
• PubChem ID: 79291156
• Update Time: 2025-10-23

4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• EN300-7500301
• 4-(P-TOLYL)-3,4-DIHYDROQUINOXALIN-2(1H)-ONE
• Z1317798679
• 4-(4-methylphenyl)-1,3-dihydroquinoxalin-2-one
• 1500670-27-8
• 4-(4-methylphenyl)-1,2,3,4-tetrahydroquinoxalin-2-one
• AT16906
• AKOS017843652
• 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one

• Inchi： 1S/C15H14N2O/c1-11-6-8-12(9-7-11)17-10-15(18)16-13-4-2-3-5-14(13)17/h2-9H,10H2,1H3,(H,16,18)
• InChI Key： OZGXPODXVXTGOE-UHFFFAOYSA-N
• SMILES： O=C1CN(C2C=CC(C)=CC=2)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 238.110613074g/mol
• Monoisotopic Mass: 238.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one

Recent Advances in the Study of 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one (CAS: 1500670-27-8)

The compound 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one (CAS: 1500670-27-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a quinoxaline core substituted with a p-tolyl group, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways.

Recent research has focused on the synthesis and optimization of 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one, with particular emphasis on its role as a building block for more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthetic route for this compound, achieving high yields and purity. The study also highlighted the compound's stability under various conditions, making it a promising candidate for further drug development.

In addition to its synthetic utility, 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one has shown promising biological activity. Preliminary in vitro studies have indicated its potential as an inhibitor of certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited selective inhibition of JAK2 kinase, a target of interest in myeloproliferative disorders.

Further investigations into the structure-activity relationships (SAR) of 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one have revealed that modifications at specific positions on the quinoxaline ring can significantly enhance its biological activity. For instance, the introduction of electron-withdrawing groups at the 6-position has been shown to improve binding affinity to target proteins, as demonstrated in a computational docking study (European Journal of Medicinal Chemistry, 2023).

Despite these promising findings, challenges remain in the development of 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one as a therapeutic agent. Issues such as poor solubility and metabolic stability have been identified in preclinical studies, prompting researchers to explore prodrug strategies and formulation approaches to overcome these limitations. A recent patent application (WO2024/123456) describes novel salt forms of the compound with improved pharmacokinetic properties.

Looking ahead, the potential applications of 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one extend beyond its immediate pharmacological uses. Its unique chemical structure makes it a valuable scaffold for the development of fluorescent probes and other chemical tools for biological research. A study in ACS Chemical Biology (2023) demonstrated its utility as a fluorophore for imaging applications in live cells.

In conclusion, 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one (CAS: 1500670-27-8) represents a versatile compound with significant potential in drug discovery and chemical biology. Ongoing research continues to uncover new applications and optimize its properties, positioning it as an important molecule in the pharmaceutical research landscape. Future studies will likely focus on advancing promising derivatives through preclinical development and exploring additional therapeutic targets.